Cas no 1707367-55-2 (N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine)

• Product Name: N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine
• CAS No: 1707367-55-2
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 4703996
• Update Time: 2025-05-19

N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C11H19N5/c1-9-7-16(5-4-12-9)11-6-10(15(2)3)13-8-14-11/h6,8-9,12H,4-5,7H2,1-3H3
• InChI Key： BCAIFVMUKQTYBG-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N(C)C)CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 44.3

Additional information on N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine

Research Brief on N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine (CAS: 1707367-55-2): Recent Advances and Applications

N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine (CAS: 1707367-55-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's structure features a pyrimidine core substituted with a dimethylamino group and a 3-methylpiperazine moiety, which contributes to its unique pharmacological profile. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as elucidating its mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine exhibits potent inhibitory activity against specific kinase targets implicated in cancer cell proliferation. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its anticancer potential, this compound has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymatic pathways. These findings suggest that N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine could serve as a scaffold for developing next-generation antibiotics.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study highlighted its favorable oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity in long-term use remain areas of active research. Ongoing studies are employing advanced techniques like CRISPR-Cas9 screening and proteomics to identify potential side effects and optimize its therapeutic window.

In conclusion, N,N-Dimethyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine (CAS: 1707367-55-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted applications—spanning oncology, infectious diseases, and beyond—underscore its potential to address unmet medical needs. Future research should focus on clinical translation, formulation optimization, and combination therapies to fully realize its therapeutic potential. This brief serves as a timely update for researchers and industry professionals engaged in the development of novel bioactive molecules.